Cas no 1805260-74-5 (6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-carbonyl chloride
• CAS No: 1805260-74-5
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4897728
• Update Time: 2025-06-14

6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C9H8ClF2NO2/c1-4-7(8(10)14)6(15-2)3-5(13-4)9(11)12/h3,9H,1-2H3
• InChI Key： QQNBEPJEABVMJE-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=C(C(F)F)N=C1C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-carbonyl chloride

Comprehensive Overview of 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-carbonyl chloride (CAS No. 1805260-74-5)

The compound 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-carbonyl chloride (CAS No. 1805260-74-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and carbonyl chloride functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries such as "What is the role of difluoromethyl groups in drug design?" and "How are pyridine derivatives used in agrochemicals?"

One of the most notable aspects of 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-carbonyl chloride is its role in medicinal chemistry. The difluoromethyl group is increasingly recognized for its ability to modulate the pharmacokinetic properties of drug candidates, enhancing metabolic stability and bioavailability. Researchers frequently search for "difluoromethyl in drug discovery" or "pyridine-based pharmaceuticals," highlighting the growing interest in this compound's potential. Its carbonyl chloride moiety also facilitates efficient derivatization, enabling the creation of amides, esters, and other critical functional groups.

In the agrochemical sector, 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-carbonyl chloride serves as a precursor for developing novel crop protection agents. The methoxy and methyl substituents on the pyridine ring contribute to the compound's lipophilicity, a key factor in designing pesticides with improved penetration and efficacy. Searches like "pyridine derivatives in agriculture" or "difluoromethyl pesticides" reflect the industry's focus on innovative solutions for sustainable farming. This compound's versatility aligns with the demand for environmentally friendly agrochemicals.

The synthesis of 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-carbonyl chloride typically involves multi-step reactions, starting from readily available pyridine precursors. Advanced techniques such as microwave-assisted synthesis or flow chemistry are often employed to optimize yield and purity—topics frequently queried as "efficient synthesis of carbonyl chlorides" or "scaling up pyridine derivatives." These methods underscore the compound's adaptability to modern green chemistry principles, reducing waste and energy consumption.

From a structural-activity relationship (SAR) perspective, the compound's pyridine core and electron-withdrawing groups are pivotal for its reactivity. Researchers investigating "SAR of pyridine carbonyl chlorides" or "impact of difluoromethyl on bioactivity" will find this compound particularly insightful. Its applications extend to material science, where it is explored for designing functional polymers or organic electronic materials, addressing queries like "pyridine-based materials for OLEDs."

In conclusion, 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-carbonyl chloride (CAS No. 1805260-74-5) exemplifies the intersection of pharmaceutical innovation, agrochemical development, and sustainable chemistry. Its multifaceted utility and alignment with trending research topics ensure its continued relevance in scientific and industrial applications. By addressing high-search-volume questions and integrating SEO-optimized keywords, this overview aims to bridge the gap between academic knowledge and practical demand.